Cas no 888327-41-1 (1-Bromo-3-(2,2,2-trifluoroethoxy)benzene)

• Product Name: 1-Bromo-3-(2,2,2-trifluoroethoxy)benzene
• CAS No: 888327-41-1
• MF: C₈H₆BrF₃O
• MW: 255.031852245331
• CID: 714200
• PubChem ID: 24705331
• Update Time: 2025-05-24

1-Bromo-3-(2,2,2-trifluoroethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2,2,2-trifluoroethoxy)benzene
• Benzene,1-bromo-3-(2,2,2-trifluoroethoxy)-
• SCHEMBL1471132
• EN300-6480811
• DTXSID70640912
• AT32638
• PS-7416
• A842967
• MFCD09027280
• CS-0343289
• 888327-41-1
• AKOS000191647
• 1-Bromo-3-(2,2,2-trifluoroethoxy)benzene, AldrichCPR
• AB49148
• Benzene, 1-bromo-3-(2,2,2-trifluoroethoxy)-

• MDL： MFCD09027280
• Inchi： 1S/C8H6BrF3O/c9-6-2-1-3-7(4-6)13-5-8(10,11)12/h1-4H,5H2
• InChI Key： DMRXIXTWYWJIPR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)OCC(F)(F)F

Computed Properties

• Exact Mass: 253.95500
• Monoisotopic Mass: 253.955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• XLogP3: 3.7

Experimental Properties

• Density: 1.569
• Boiling Point: 205.5°C at 760 mmHg
• Flash Point: 96°C
• Refractive Index: 1.474
• PSA: 9.23000
• LogP: 3.39020

1-Bromo-3-(2,2,2-trifluoroethoxy)benzene Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 1-Bromo-3-(2,2,2-trifluoroethoxy)benzene

1-Bromo-3-(2,2,2-Trifluoroethoxy)Benzene: A Comprehensive Overview

1-Bromo-3-(2,2,2-trifluoroethoxy)benzene, also known by its CAS number 888327-41-1, is a versatile organic compound with significant applications in various fields. This compound is characterized by its bromine atom and trifluoroethoxy group attached to a benzene ring. The trifluoroethoxy group introduces unique electronic and steric properties, making this compound highly valuable in chemical synthesis and material science.

The structure of 1-bromo-3-(2,2,2-trifluoroethoxy)benzene consists of a benzene ring with two substituents: a bromine atom at position 1 and a trifluoroethoxy group at position 3. The trifluoroethoxy group (-O-CF₃) is a strong electron-withdrawing group due to the presence of three fluorine atoms. This electronic effect significantly influences the reactivity of the compound in various chemical reactions. The bromine atom at position 1 adds to the compound's reactivity and serves as an excellent leaving group in substitution reactions.

Recent studies have highlighted the importance of 1-bromo-3-(2,2,2-trifluoroethoxy)benzene in the synthesis of advanced materials. For instance, researchers have utilized this compound as a precursor for the preparation of highly functionalized aromatic compounds with applications in pharmaceuticals and agrochemicals. The trifluoroethoxy group imparts stability to the molecule due to its strong electronegativity and ability to delocalize electrons through resonance.

In terms of synthesis, 1-bromo-3-(trifluoroethoxy)benzene can be prepared via nucleophilic aromatic substitution or through coupling reactions involving aryl halides. The choice of synthetic route depends on the specific conditions and desired product. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

The physical properties of CAS 888327-41-1 include a melting point of approximately -5°C and a boiling point around 95°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF makes it suitable for use in various organic reactions. The compound is stable under normal storage conditions but should be protected from moisture and light to prevent degradation.

In the field of material science, 1-bromo-3-(trifluoroethoxy)benzene has been employed as a building block for constructing advanced polymers and hybrid materials. Its unique electronic properties make it an ideal candidate for applications in optoelectronics and energy storage devices. Recent research has demonstrated its potential as an efficient electron transport layer in organic photovoltaic cells.

The demand for CAS 888327-41-1 has grown significantly due to its role in drug discovery programs. The trifluoroethoxy group enhances the bioavailability of drug candidates by improving their solubility and permeability across biological membranes. Several pharmaceutical companies are exploring its use as an intermediate in the synthesis of novel therapeutic agents targeting various diseases.

In conclusion, 1-bromo-3-(trifluoroethoxy)benzene (CAS 888327-41-1) is a multifaceted compound with diverse applications across chemistry, materials science, and pharmaceuticals. Its unique structural features and reactivity make it an essential component in modern chemical synthesis. As research continues to uncover new potential uses for this compound, its significance in various industries is expected to grow further.